Cas no 899967-99-8 (N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide
• CAS No: 899967-99-8
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 5491296
• Update Time: 2025-06-08

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide
• N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C18H18N2O4S2/c1-11(2)26(22,23)13-9-7-12(8-10-13)17(21)20-18-19-16-14(24-3)5-4-6-15(16)25-18/h4-11H,1-3H3,(H,19,20,21)
• InChI Key： LCUBIYUJCORTOJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide

Research Briefing on N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS: 899967-99-8)

In recent years, the compound N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS: 899967-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and sulfonylbenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide involves a multi-step process that includes the functionalization of the benzothiazole core and the introduction of the propane-2-sulfonyl group. Recent studies have optimized this synthesis to improve yield and purity, making the compound more accessible for further research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for biological evaluations.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory pathways. In vitro studies have demonstrated that N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide exhibits high selectivity and efficacy in inhibiting these kinases, with IC50 values in the nanomolar range. This inhibitory activity has been linked to the compound's interaction with the ATP-binding site of the target kinases, as revealed by X-ray crystallography studies. These findings suggest potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies in animal models have shown favorable bioavailability and tissue penetration, with minimal off-target effects. These properties, combined with its potent biological activity, position N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide as a promising candidate for further drug development. However, additional studies are needed to assess its long-term safety and efficacy in human trials.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)benzamide (CAS: 899967-99-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts are expected to further elucidate its potential applications and optimize its properties for clinical use.